Cas no 62344-98-3 (Cyclopentanecarboxylic acid, 4-cyano-1,2,2-trimethyl-, ethyl ester)

Cyclopentanecarboxylic acid, 4-cyano-1,2,2-trimethyl-, ethyl ester structure
62344-98-3 structure
Product Name:Cyclopentanecarboxylic acid, 4-cyano-1,2,2-trimethyl-, ethyl ester
CAS No:62344-98-3
MF:C12H19NO2
MW:209.2847635746
CID:448682
PubChem ID:71387367
Update Time:2025-04-19

Cyclopentanecarboxylic acid, 4-cyano-1,2,2-trimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxylic acid, 4-cyano-1,2,2-trimethyl-, ethyl ester
    • ethyl 4-cyano-1,2,2-trimethylcyclopentane-1-carboxylate
    • DTXSID20809496
    • 62344-98-3
    • Inchi: 1S/C12H19NO2/c1-5-15-10(14)12(4)7-9(8-13)6-11(12,2)3/h9H,5-7H2,1-4H3
    • InChI Key: ZTLMNVRVLPMGEI-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1(C)CC(C#N)CC1(C)C)=O

Computed Properties

  • Exact Mass: 209.14167
  • Monoisotopic Mass: 209.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • PSA: 50.09
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